Cas no 103440-03-5 (4-(chloromethyl)-3-nitrobenzoic acid)

• Product Name: 4-(chloromethyl)-3-nitrobenzoic acid
• CAS No: 103440-03-5
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD26801843
• CID: 4388410
• PubChem ID: 14927138
• Update Time: 2025-04-24

4-(chloromethyl)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(chloromethyl)-3-nitro-
• 4-(chloromethyl)-3-nitrobenzoic acid
• OOCUPQDMNUETMI-UHFFFAOYSA-N
• 4-(chloromethyl)-3-nitrobenzoicacid
• 103440-03-5
• 3-nitro-p-chloromethylbenzoic acid
• EN300-267527
• SCHEMBL2292095
• DEA44003
• G48860
• 968-240-7
• MFCD26801843

• MDL： MFCD26801843
• Inchi： 1S/C8H6ClNO4/c9-4-6-2-1-5(8(11)12)3-7(6)10(13)14/h1-3H,4H2,(H,11,12)
• InChI Key： OOCUPQDMNUETMI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.9985354g/mol
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives